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Compound of Interest

Compound Name:
2-Bromo-4-

(trifluoromethyl)pyridine

Cat. No.: B130479 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-4-
(trifluoromethyl)pyridine. Adherence to these procedures is critical for minimizing risk and

ensuring a safe laboratory environment.

Compound Identification:

Name: 2-Bromo-4-(trifluoromethyl)pyridine

CAS Number: 175205-81-9[1]

Molecular Formula: C₆H₃BrF₃N

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-4-(trifluoromethyl)pyridine is a hazardous substance that requires careful handling.

It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Ingestion may be harmful.[2]

Summary of Required Personal Protective Equipment:
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Eyes/Face
Safety Goggles or Safety

Glasses with side shields

Must be worn at all times in the

laboratory. For operations with

a higher risk of splashing, a

face shield should be worn in

addition to safety goggles.[3]

[4]

Skin Chemical-resistant Lab Coat

A flame-retardant lab coat is

recommended. Ensure it is

fully buttoned.[3]

Nitrile Gloves

Nitrile gloves are

recommended for their

resistance to pyridine-based

compounds.[5][6] Always

inspect gloves for any signs of

degradation before use and

change them frequently. For

prolonged or immersive

contact, consider double-

gloving.[3]

Respiratory
Use in a well-ventilated area or

fume hood

All work with this compound

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[1][6][7] If a fume hood is not

available, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.[2]

Feet Closed-toe Shoes

Never wear open-toed shoes

or sandals in a laboratory

setting.[3]
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Safety Operating Guide
Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS): Thoroughly review the SDS for 2-Bromo-4-
(trifluoromethyl)pyridine before commencing any work.[8]

Engineering Controls: Ensure that a certified chemical fume hood is available and

functioning correctly.[1][7] An eyewash station and safety shower must be readily accessible.

[1]

Gather PPE: Assemble all required personal protective equipment as detailed in the table

above.

Prepare a Quench Solution: Have an appropriate quenching agent and a designated quench

container ready in the fume hood.

Experimental Protocol:

Don PPE: Put on all required personal protective equipment before handling the chemical.

Work in a Fume Hood: Conduct all manipulations of 2-Bromo-4-(trifluoromethyl)pyridine,

including weighing and solution preparation, inside a chemical fume hood.[1][6][7]

Handling:

Avoid all personal contact, including inhalation.[9]

Handle the compound with care to avoid creating dust.[7]

If preparing a solution, add the solid to the solvent slowly to prevent splashing.[8]

Keep the container tightly closed when not in use.[1][7]

Post-Experiment Cleanup:

Decontaminate all glassware and equipment that came into contact with the compound.
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Wipe down the work surface in the fume hood with an appropriate solvent.

Carefully remove and dispose of contaminated bench paper.

Personal Decontamination:

Remove personal protective equipment in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling.[1][2]

Disposal Plan
Proper disposal of 2-Bromo-4-(trifluoromethyl)pyridine and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Do not mix waste containing 2-Bromo-4-(trifluoromethyl)pyridine with other waste

streams.

Segregate solid waste (e.g., contaminated gloves, bench paper) from liquid waste (e.g.,

reaction mixtures, solvent rinses).

Waste Collection and Labeling:

Liquid Waste: Collect all liquid waste containing 2-Bromo-4-(trifluoromethyl)pyridine in a

designated, labeled, and sealed container. The container should be made of a compatible

material.

Solid Waste: Collect all solid waste in a separate, clearly labeled, and sealed container.

Labeling: All waste containers must be clearly labeled with the full chemical name,

"Hazardous Waste," and any other information required by your institution.

Disposal Procedure:

Dispose of contents and containers to an approved waste disposal plant.[1][2]

Follow all institutional, local, and national regulations for hazardous waste disposal.
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Emergency Procedures
Spill Management:

Evacuate: In the event of a spill, evacuate the immediate area.

Alert: Notify your supervisor and institutional safety office.

Control: If it is safe to do so, contain the spill with sand, earth, or other inert absorbent

material.[9]

Cleanup:

Wear the appropriate PPE as outlined above.

Clean up all spills immediately, avoiding breathing vapors and contact with skin and eyes.

[9]

Collect the spilled material and absorbent into a labeled container for disposal.

Ventilate the area and wash the spill site after the material has been removed.

First Aid Measures:

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1][2]

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash before reuse.[1][2]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][2]

Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth.[1][2]
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Caption: Workflow for handling and disposal of 2-Bromo-4-(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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